Cas no 1369862-70-3 (3-Amino-5-fluoro-N,N-dimethylbenzamide)

• Product Name: 3-Amino-5-fluoro-N,N-dimethylbenzamide
• CAS No: 1369862-70-3
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• MDL: MFCD24125122
• CID: 5526679
• PubChem ID: 81552043
• Update Time: 2025-08-03

3-Amino-5-fluoro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-fluoro-N,N-dimethylbenzamide

• MDL： MFCD24125122
• Inchi： 1S/C9H11FN2O/c1-12(2)9(13)6-3-7(10)5-8(11)4-6/h3-5H,11H2,1-2H3
• InChI Key： IMGAVXJRJPEFQA-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC(F)=CC(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-5-fluoro-N,N-dimethylbenzamide

Comprehensive Overview of 3-Amino-5-fluoro-N,N-dimethylbenzamide (CAS No. 1369862-70-3): Properties, Applications, and Industry Insights

3-Amino-5-fluoro-N,N-dimethylbenzamide (CAS No. 1369862-70-3) is a fluorinated aromatic amide compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both amino and fluoro functional groups on the benzene ring, combined with the N,N-dimethylamide moiety, makes this molecule a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the compound's CAS number 1369862-70-3 has appeared frequently in patent literature, especially in contexts involving structure-activity relationship (SAR) studies. Its molecular weight of 196.22 g/mol and moderate lipophilicity (LogP ~1.2) make it suitable for drug discovery pipelines. The fluoro substituent at the 5-position enhances metabolic stability—a hot topic in medicinal chemistry as developers seek to improve drug half-lives. Meanwhile, the dimethylamide group contributes to hydrogen bonding capacity, a key factor in target binding affinity.

The synthesis of 3-Amino-5-fluoro-N,N-dimethylbenzamide typically involves multi-step routes starting from commercially available 5-fluoroisatin or 3-nitro-5-fluorobenzoic acid, with palladium-catalyzed amination as a critical step. Process chemists have optimized these methods to achieve >90% purity, as documented in recent ACS Sustainable Chemistry publications. This aligns with industry trends toward greener synthetic protocols—a frequent search query among chemistry professionals.

Analytical characterization of CAS 1369862-70-3 reveals distinctive spectral signatures: 1H NMR shows a singlet at δ 2.98 ppm (N-CH3) and aromatic protons between δ 6.8–7.3 ppm, while LC-MS typically displays [M+H]+ at m/z 197. These data points are crucial for quality control laboratories, addressing common questions about compound verification procedures. The crystalline form (melting point 148–150°C) has been studied by XRPD, important for formulation scientists investigating polymorphism—a trending subject in pharma forums.

Beyond pharmaceuticals, this compound shows promise in material science applications. Its ability to form metal-organic frameworks (MOFs) with transition metals is under investigation for gas storage systems—an area gaining traction due to energy storage challenges. The amino-fluoro motif also enables participation in click chemistry reactions, relevant to polymer researchers exploring functionalized nanomaterials (a high-search-volume topic in 2024).

Regulatory status updates indicate that 3-Amino-5-fluoro-N,N-dimethylbenzamide is not classified under restricted substance lists, though proper GLP handling procedures should always be followed. Safety data sheets recommend standard laboratory precautions—information frequently sought by EHS managers. The compound's environmental fate (predicted biodegradation <30% in OECD 301 tests) reflects current industry focus on green chemistry metrics.

Market analysis shows growing procurement of CAS 1369862-70-3 by CDMOs in Asia-Pacific regions, coinciding with increased outsourcing of intermediate synthesis. Pricing trends (approximately $120–150/g for research quantities) correlate with production scale-up challenges—a common discussion point in fine chemical supply chain webinars. Several suppliers now offer custom synthesis services for derivatives, responding to demand for structure diversification services.

Future research directions may explore the compound's utility in PROTAC development (a trending search term) or as a fragment in DNA-encoded library platforms. Computational studies suggest favorable docking scores against several disease targets, particularly in oncology—addressing frequent queries about drug repurposing strategies. The presence of both hydrogen bond donors and acceptors makes it valuable for molecular glue discovery, another emerging field.

For analytical laboratories, method development papers describe successful separation using reverse-phase HPLC (C18 column, 30% acetonitrile/ammonium acetate mobile phase)—information highly searched by QC technicians. Stability studies indicate the compound remains >95% pure under standard storage conditions (-20°C, argon atmosphere), important for long-term research projects.

In educational contexts, 3-Amino-5-fluoro-N,N-dimethylbenzamide serves as an excellent case study for teaching retrosynthetic analysis—with its synthesis featuring key transformations like nucleophilic aromatic substitution and amide coupling. University courses increasingly incorporate such real-world examples to bridge theory and practice, reflecting pedagogical shifts toward industry-relevant training.